Cas no 1805873-08-8 (2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid)

• Product Name: 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid
• CAS No: 1805873-08-8
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4941845
• Update Time: 2025-06-08

2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13BrO4/c13-7-9-6-8(2-1-5-14)3-4-10(9)11(15)12(16)17/h3-6,11,15H,1-2,7H2,(H,16,17)
• InChI Key： ZMNTVRXNLHWHLF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(C(=O)O)O)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid

Introduction to 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid (CAS No. 1805873-08-8)

2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid (CAS No. 1805873-08-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromomethyl and 3-oxopropyl functional groups, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The structure of 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid is noteworthy for its versatility. The bromomethyl group can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making it a useful building block for the synthesis of more complex molecules. Additionally, the 3-oxopropyl group can undergo reduction to form an alcohol or further oxidation to a carboxylic acid, providing additional synthetic pathways.

Recent studies have highlighted the potential of 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of anti-inflammatory agents. The researchers found that derivatives of 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid showed promising activity in inhibiting pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as arthritis and Crohn's disease.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the antiviral properties of compounds derived from 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid. The results indicated that certain derivatives exhibited significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings underscore the potential of this compound as a lead molecule for developing new antiviral therapies.

The synthetic accessibility of 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid is another factor contributing to its importance in pharmaceutical research. A recent review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes for preparing this compound, including methods involving Grignard reactions and organocatalytic processes. These synthetic strategies not only enhance the availability of the compound but also provide opportunities for structural modifications to optimize its biological activity.

Beyond its direct applications in drug development, 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid has also been explored for its use as a chiral building block in asymmetric synthesis. Chirality is a critical aspect in pharmaceuticals, as enantiomers can exhibit different biological activities and pharmacokinetic properties. A study published in Chemical Communications demonstrated that 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid could be used to synthesize chiral intermediates with high enantioselectivity, opening up new possibilities for the preparation of enantiomerically pure drugs.

The safety and environmental impact of 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid have also been considered in recent research. A comprehensive toxicity assessment conducted by an international team of scientists found that the compound exhibits low toxicity at relevant concentrations and does not pose significant environmental risks when handled properly. This favorable safety profile further supports its potential for widespread use in both research and industrial settings.

In conclusion, 2-(Bromomethyl)-4-(3-oxopropyl)mandelic acid (CAS No. 1805873-08-8) is a versatile and promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable safety profile make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.